Cas no 1824100-59-5 (4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile)

4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile is a heterocyclic compound featuring a pyrido[3,2-d]pyrimidine core functionalized with a chloro substituent at the 4-position and a cyano group at the 6-position. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The chloro group enhances reactivity for nucleophilic substitution, enabling further derivatization, while the electron-withdrawing cyano group contributes to the compound's stability and potential for diverse chemical transformations. Its rigid fused-ring system makes it valuable for designing biologically active molecules, such as kinase inhibitors or antimicrobial agents. The compound is typically handled under controlled conditions due to its reactivity.
4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile structure
1824100-59-5 structure
Product Name:4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile
CAS No:1824100-59-5
MF:C8H3ClN4
MW:190.589219331741
MDL:MFCD20258146
CID:5463653
PubChem ID:129968881
Update Time:2025-08-02

4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-chloropyrido[3,2-d]pyrimidine-6-carbonitrile
    • Z1486018683
    • 4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile
    • MDL: MFCD20258146
    • Inchi: 1S/C8H3ClN4/c9-8-7-6(11-4-12-8)2-1-5(3-10)13-7/h1-2,4H
    • InChI Key: XUCDZDHVJIDVOY-UHFFFAOYSA-N
    • SMILES: ClC1C2C(=CC=C(C#N)N=2)N=CN=1

Computed Properties

  • Exact Mass: 190.0046238 g/mol
  • Monoisotopic Mass: 190.0046238 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 190.59
  • XLogP3: 1.6
  • Topological Polar Surface Area: 62.5

4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile Pricemore >>

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Additional information on 4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile

4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile (CAS No. 1824100-59-5): An Overview of a Promising Compound in Medicinal Chemistry

4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile (CAS No. 1824100-59-5) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrido[3,2-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile features a pyridine ring fused with a pyrimidine ring, with a chlorine atom at the 4-position and a cyano group at the 6-position. This specific arrangement of functional groups contributes to its stability and reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes.

In addition to its antiviral properties, 4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activity of kinases such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The anti-inflammatory effects of 4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile have also been explored. In vitro experiments have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further understand the pharmacological profile of 4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile, researchers have conducted extensive structure-activity relationship (SAR) studies. These studies have identified key structural features that contribute to its biological activities, such as the importance of the chlorine atom at the 4-position and the cyano group at the 6-position. By modifying these functional groups or introducing additional substituents, scientists aim to optimize the compound's potency and selectivity for specific therapeutic targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-Chloropyrido[3,2-d]pyrimidine-6-carbonitrile (CAS No. 1824100-59-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting candidate for drug development in areas such as antiviral therapy, cancer treatment, and inflammation management. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.

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